(2E)-1-(4-aminophenyl)-3-(2,3-dichlorophenyl)prop-2-en-1-one
Overview
Description
(2E)-1-(4-aminophenyl)-3-(2,3-dichlorophenyl)prop-2-en-1-one, more commonly referred to as dichloroacetophenone (DCA), is an organic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a faint, sweet odor and is used as a reagent in a variety of chemical synthesis reactions. DCA is also used in the production of pharmaceuticals, agrochemicals, and other industrial products. It has been studied for its potential to act as an insect repellent, a medicinal agent, and a therapeutic agent.
Scientific Research Applications
Environmental Impact and Biodegradation
Research on compounds like 2,4-D, a widely used herbicide, focuses on its environmental fate, toxicity, and mechanisms of biodegradation. For instance, studies have shown that 2,4-D and its related compounds can have moderate to considerable toxicity towards aquatic life and may persist in the environment under certain conditions, depending on the presence of biodegradable microflora (Krijgsheld & Gen, 1986; Magnoli et al., 2020). The mechanisms of microbial degradation of these herbicides are crucial for understanding how to mitigate their environmental impact.
Toxicological Studies
Toxicological investigations into similar compounds have highlighted concerns regarding their impact on non-target organisms, including potential endocrine-disrupting effects and implications for human health (Burgos-Aceves et al., 2021). These studies underscore the importance of monitoring and regulating the use of such chemicals in agricultural and urban settings.
Research Gaps and Future Directions
properties
IUPAC Name |
(E)-1-(4-aminophenyl)-3-(2,3-dichlorophenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2NO/c16-13-3-1-2-11(15(13)17)6-9-14(19)10-4-7-12(18)8-5-10/h1-9H,18H2/b9-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWLPBVMEGRCVDG-RMKNXTFCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C=CC(=O)C2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)Cl)/C=C/C(=O)C2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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